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Compound Name: Isophysalin G

Cat. No.: B15594026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isophysalin G is a naturally occurring steroid belonging to the physalin family, which is

predominantly found in plants of the Physalis genus, particularly Physalis alkekengi[1]. These

compounds have garnered significant interest within the scientific community due to their

diverse biological activities, including potent anti-inflammatory and antimalarial effects. The

anti-inflammatory properties of physalins are attributed to their ability to modulate key signaling

pathways, such as the NF-κB pathway, by targeting components like IκB kinase β (IKKβ). This

document provides a detailed protocol for the extraction, purification, and quantification of

Isophysalin G from Physalis alkekengi var. franchetii, as well as an overview of its mechanism

of action.

Data Presentation
The following tables summarize the quantitative data associated with the extraction and

purification of Isophysalin G.

Table 1: Extraction and Fractionation of Isophysalin G from Physalis alkekengi var. franchetii
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Parameter Value Reference

Starting Material
Dried calyces of Physalis

alkekengi var. franchetii
[1]

Extraction Solvent 95% Ethanol [1]

Extraction Method Reflux [1]

Initial Crude Extract Yield ~8.3% (w/w) of dried calyces [1]

Dichloromethane Fraction

Yield
~1.6% (w/w) of dried calyces [1]

Isophysalin G Content in

Dichloromethane Fraction
~2.66% (w/w) [1]

Table 2: Purification Summary of Isophysalin G

Purification Step Purity (Estimated) Recovery (Estimated)

Crude Dichloromethane

Fraction
2-3% 100% (of this fraction)

Silica Gel Column

Chromatography
60-70% 80-90%

Preparative HPLC >98% 70-80%

Note: Purity and recovery values for purification steps are estimates based on typical

chromatographic performance for natural products and may vary depending on experimental

conditions.

Experimental Protocols
Extraction of Isophysalin G from Physalis alkekengi var.
franchetii
This protocol is based on the methods described by He et al. (2019)[1].
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Materials and Reagents:

Dried calyces of Physalis alkekengi var. franchetii

95% Ethanol (EtOH)

Petroleum Ether

Dichloromethane (CH₂Cl₂)

Deionized Water

Rotary evaporator

Reflux apparatus

Separatory funnel

Procedure:

Grinding: Grind the dried calyces of Physalis alkekengi var. franchetii into a coarse powder.

Ethanol Extraction:

Place 1 kg of the powdered calyces into a round-bottom flask.

Add 8 L of 95% ethanol (an eight-fold volume).

Heat the mixture to reflux for 2 hours.

Allow the mixture to cool and then filter to collect the ethanol extract.

Repeat the extraction process two more times with fresh 95% ethanol.

Combine the ethanol extracts from all three cycles.

Concentration: Concentrate the combined ethanol extract under reduced pressure using a

rotary evaporator to obtain a crude extract (approximately 83 g)[1].
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Solvent Partitioning:

Redissolve the crude extract in 1 L of deionized water.

Transfer the aqueous solution to a large separatory funnel.

Perform liquid-liquid extraction three times with 1 L of petroleum ether to remove nonpolar

compounds. Discard the petroleum ether fractions.

Subsequently, extract the aqueous layer three times with 1 L of dichloromethane[1].

Combine the dichloromethane fractions.

Final Concentration: Concentrate the combined dichloromethane fraction under reduced

pressure using a rotary evaporator to yield the dichloromethane fraction (approximately 16

g), which is enriched in physalins, including Isophysalin G[1].

Purification of Isophysalin G
2.1. Silica Gel Column Chromatography

Materials and Reagents:

Dichloromethane fraction from the extraction step

Silica gel (100-200 mesh)

Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Glass chromatography column

Fraction collector

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:
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Column Packing:

Prepare a slurry of silica gel in dichloromethane.

Pack the chromatography column with the slurry, ensuring no air bubbles are trapped.

Allow the silica gel to settle, and then add a layer of sand on top to protect the stationary

phase.

Sample Loading:

Dissolve the dichloromethane fraction in a minimal amount of dichloromethane.

Carefully load the sample onto the top of the silica gel column.

Elution:

Elute the column with a gradient of increasing polarity, starting with 100% dichloromethane

and gradually increasing the proportion of methanol. A suggested gradient is as follows:

100% CH₂Cl₂

99:1 CH₂Cl₂:MeOH

98:2 CH₂Cl₂:MeOH

95:5 CH₂Cl₂:MeOH

90:10 CH₂Cl₂:MeOH

Fraction Collection and Analysis:

Collect fractions of a consistent volume.

Monitor the separation by spotting fractions onto TLC plates and developing them in a

suitable solvent system (e.g., 95:5 CH₂Cl₂:MeOH).

Visualize the spots under UV light (254 nm).
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Combine the fractions containing the compound with the Rf value corresponding to

Isophysalin G.

Concentration: Concentrate the combined fractions containing Isophysalin G under reduced

pressure.

2.2. Preparative High-Performance Liquid Chromatography (HPLC)

Materials and Reagents:

Partially purified Isophysalin G fraction from column chromatography

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Deionized water (HPLC grade)

Preparative HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm)

Procedure:

Sample Preparation: Dissolve the Isophysalin G-enriched fraction from the previous step in

the initial mobile phase solvent mixture. Filter the sample through a 0.45 µm syringe filter

before injection.

HPLC Conditions:

Column: Reversed-phase C18 (e.g., 250 x 10 mm, 5 µm)

Mobile Phase A: Deionized water

Mobile Phase B: Acetonitrile or a mixture of Acetonitrile and Methanol (e.g., 7:3, v/v)

Gradient Program: A linear gradient from 30% B to 70% B over 40 minutes is a good

starting point for method development.
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Flow Rate: 2-4 mL/min

Detection Wavelength: 220-230 nm

Injection Volume: Dependent on the concentration of the sample and the column capacity.

Fraction Collection: Collect the peak corresponding to Isophysalin G based on its retention

time, which should be determined from analytical HPLC runs.

Purity Analysis and Final Product Preparation:

Analyze the collected fraction for purity using analytical HPLC.

Combine the pure fractions and remove the solvent under reduced pressure to obtain pure

Isophysalin G.

Lyophilize the final product to obtain a stable powder.

Mandatory Visualization
Experimental Workflow
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Caption: Experimental workflow for the extraction and purification of Isophysalin G.
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Inhibition of NF-κB Signaling Pathway by Isophysalin G
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Caption: Mechanism of Isophysalin G's anti-inflammatory action via NF-κB pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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